Cas no 27699-51-0 (cyclohexanecarbonyl isothiocyanate)

Cyclohexanecarbonyl isothiocyanate is a versatile organic compound characterized by the functional groups isothiocyanate and cyclohexanecarbonyl. Its molecular structure lends itself to applications in organic synthesis, particularly as a building block for heterocyclic compounds and thiourea derivatives. The cyclohexane ring provides steric stability, while the isothiocyanate group offers reactivity for nucleophilic additions, making it useful in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its moderate reactivity and stability under controlled conditions ensure reliable performance in synthetic workflows. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Proper storage and handling are essential to maintain its purity and efficacy.

cyclohexanecarbonyl isothiocyanate structure

27699-51-0 structure

Product Name:cyclohexanecarbonyl isothiocyanate

CAS No:27699-51-0

MF:C₈H₁₁NOS

MW:169.244040727615

MDL:MFCD08271814

CID:264117

PubChem ID:6993632

Update Time:2025-05-20

cyclohexanecarbonyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

- Cyclohexanecarbonylisothiocyanate (9CI)
- CYCLOHEXANECARBONYL ISOTHIOCYANATE
- Cyclohexanecarbonyl isothiocyanate (9CI)
- 1-Cyclohexanecarbonyl isothiocyanate
- CYCLOHEXANECARBONYLISOTHIOCYANATE
- DTXSID60426363
- EN300-21044
- CBA69951
- Z104486698
- AKOS009031149
- 27699-51-0
- WSAOMDFBTKKMJA-UHFFFAOYSA-N
- MFCD08271814
- SCHEMBL5825279
- cyclohexanecarbonyl isothiocyanate
- MDL： MFCD08271814
- Inchi： 1S/C8H11NOS/c10-8(9-6-11)7-4-2-1-3-5-7/h7H,1-5H2
- InChI Key： WSAOMDFBTKKMJA-UHFFFAOYSA-N
- SMILES： S=C=NC(C1CCCCC1)=O

Computed Properties

Exact Mass: 169.05623
Monoisotopic Mass: 169.05613515g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 61.5Å²

Experimental Properties

PSA: 29.43

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TRC	C993650-50mg	cyclohexanecarbonyl isothiocyanate	27699-51-0		50mg	$ 70.00	2022-06-06
TRC	C993650-100mg	cyclohexanecarbonyl isothiocyanate	27699-51-0		100mg	$ 95.00	2022-06-06
TRC	C993650-500mg	cyclohexanecarbonyl isothiocyanate	27699-51-0		500mg	$ 365.00	2022-06-06
Enamine	EN300-21044-0.05g	cyclohexanecarbonyl isothiocyanate	27699-51-0	95%	0.05g	$50.0	2023-09-16
Enamine	EN300-21044-0.1g	cyclohexanecarbonyl isothiocyanate	27699-51-0	95%	0.1g	$77.0	2023-09-16
Enamine	EN300-21044-0.25g	cyclohexanecarbonyl isothiocyanate	27699-51-0	95%	0.25g	$110.0	2023-09-16
Enamine	EN300-21044-0.5g	cyclohexanecarbonyl isothiocyanate	27699-51-0	95%	0.5g	$209.0	2023-09-16
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Enamine	EN300-21044-2.5g	cyclohexanecarbonyl isothiocyanate	27699-51-0	95%	2.5g	$586.0	2023-09-16
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